Cas no 1258636-59-7 (5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid
• CAS No: 1258636-59-7
• MF: C₁₄H₁₂O₅S
• MW: 292.307083129883
• MDL: MFCD18086689
• CID: 2761033
• PubChem ID: 53228112
• Update Time: 2025-05-20

5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18086689
• 1258636-59-7
• 5-HYDROXY-3-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
• 5-Hydroxy-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• Z3244913023
• 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID10691645
• 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18086689
• Inchi： 1S/C14H12O5S/c1-20(18,19)13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(15)7-10/h2-8,15H,1H3,(H,16,17)
• InChI Key： SPXRFBXKXUJAEQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 292.04054465Da
• Monoisotopic Mass: 292.04054465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid

Research Briefing on 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid (CAS: 1258636-59-7)

In recent years, the compound 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid (CAS: 1258636-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The purpose of this briefing is to provide an up-to-date overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and reactivity, which are critical for its application in drug development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel anti-inflammatory agent. Additionally, preliminary studies have indicated that the compound may also possess anticancer properties, particularly in the context of inhibiting tumor cell proliferation and inducing apoptosis in certain cancer cell lines.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and to evaluate its safety and efficacy in clinical settings. Current studies are exploring the compound's pharmacokinetics and pharmacodynamics, as well as its potential interactions with other therapeutic agents. These investigations are crucial for determining the compound's suitability for human trials and eventual commercialization.

In conclusion, 5-Hydroxy-3-(4-methylsulfonylphenyl)benzoic acid represents a promising candidate for future drug development, with potential applications in treating inflammatory diseases and cancer. Continued research efforts are essential to unlock its full therapeutic potential and to address any challenges related to its clinical translation. This briefing underscores the importance of ongoing scientific inquiry into this compound and highlights the need for interdisciplinary collaboration to advance its development.